Cas no 65694-04-4 ( )

• Product name: &nbsp
• CAS No: 65694-04-4
• MF: C₃₀H₂₉NO₃
• MW: 451.55616
• CID: 962351
• PubChem ID: 327922

  Chemical and Physical Properties

Names and Identifiers

• (1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl) benzo[b]pyrene-6-carboxylate
• AC1L71IB
• NSC304953
• NSC-304953
• 65694-04-4
• DTXSID50316587
•  

• Inchi： InChI=1S/C30H29NO3/c1-29(2)16-20(17-30(3,4)31(29)33)34-28(32)27-22-11-6-5-10-21(22)23-14-12-18-8-7-9-19-13-15-24(27)26(23)25(18)19/h5-15,20,33H,16-17H2,1-4H3
• InChI Key： FLQLHBSGRYKHTQ-UHFFFAOYSA-N
• SMILES： CC1(CC(CC(N1O)(C)C)OC(=O)C2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C6=CC=CC=C62)C

Computed Properties

• Exact Mass: 451.21487
• Monoisotopic Mass: 451.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77
• LogP: 7.24270

Additional information on  

测试